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Compound of Interest

Compound Name: 2-Ethyl-2-methylbutan-1-ol

Cat. No.: B106462 Get Quote

Essential Safety and Handling Guide for 2-Ethyl-
2-methylbutan-1-ol
Disclaimer: No comprehensive Safety Data Sheet (SDS) is readily available for 2-Ethyl-2-
methylbutan-1-ol (CAS No. 18371-13-6). The following guidance is based on the safety data

for the structurally similar chemical, 2-Ethyl-1-butanol, and general knowledge of handling

flammable alcohols. It is imperative to handle this chemical with caution and to conduct a

thorough risk assessment before use.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Ethyl-2-methylbutan-1-ol. Adherence to these

procedures is vital for ensuring laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Ethyl-2-methylbutan-1-ol is presumed to be a flammable liquid that may be harmful if

swallowed or in contact with skin, similar to its structural analog, 2-Ethyl-1-butanol.[1][2][3]

Appropriate personal protective equipment is mandatory to minimize exposure and ensure

personal safety.

Recommended Personal Protective Equipment:
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PPE Category Specification

Eye and Face Protection

Chemical splash goggles or a face shield in

combination with safety glasses. Must comply

with OSHA 29 CFR 1910.133 or European

Standard EN166.[4]

Hand Protection

Chemical-resistant gloves. Nitrile or neoprene

gloves are recommended for handling alcohols.

[5][6][7] Always inspect gloves for integrity

before use.

Skin and Body Protection

A lab coat or chemical-resistant apron should be

worn. For larger quantities or where splashing is

likely, chemical-resistant coveralls may be

necessary.[4] Long-sleeved clothing is a

minimum requirement.

Respiratory Protection

Use in a well-ventilated area, such as a

chemical fume hood, is essential. If ventilation is

inadequate or for large-scale operations, a

NIOSH/MSHA or European Standard EN 149

approved respirator with an organic vapor

cartridge is recommended.[4]

Operational Plan: Safe Handling and Storage
Handling:

Always use 2-Ethyl-2-methylbutan-1-ol in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize inhalation of vapors.

Avoid direct contact with skin, eyes, and clothing.[2]

Keep the container tightly closed when not in use.

Ground and bond containers when transferring the material to prevent static discharge,

which could ignite flammable vapors.[4]
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Use only non-sparking tools when handling.

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[2]

Wash hands thoroughly with soap and water after handling.

Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other

sources of ignition.[8]

Keep containers tightly sealed to prevent evaporation and leakage.

Store away from incompatible materials such as strong oxidizing agents and strong acids.[4]

Use appropriate, labeled containers designed for flammable liquids.[8]

Disposal Plan
2-Ethyl-2-methylbutan-1-ol, being a flammable alcohol, must be disposed of as hazardous

waste. Improper disposal can lead to fire hazards and environmental contamination.

Disposal Protocol:

Collection: Collect waste 2-Ethyl-2-methylbutan-1-ol and any materials contaminated with it

(e.g., paper towels, gloves) in a designated, clearly labeled, and sealed container suitable for

flammable liquid waste.[8][9]

Segregation: Keep flammable alcohol waste separate from other chemical waste streams to

prevent accidental mixing and potentially dangerous reactions.[8]

Storage of Waste: Store the sealed waste container in a designated hazardous waste

accumulation area, away from ignition sources and in secondary containment.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

environmental waste management company.[8][10] Adhere to all local, state, and federal

regulations for hazardous waste disposal.[8]
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Do NOT Pour Down the Drain: Flammable liquids like this alcohol should never be disposed

of down the sink or in the regular trash.[9][10]

Experimental Protocols
Detailed experimental protocols should be developed and reviewed by the institution's

environmental health and safety department. These protocols must incorporate the specific

handling, PPE, and disposal requirements outlined in this document.
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Caption: PPE Selection Workflow for 2-Ethyl-2-methylbutan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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